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Compound of Interest
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Iloperidone metabolite P95-

13C,d3

Cat. No.: B15143488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

physicochemical properties, and relevant biological data for the stable isotope-labeled

Iloperidone metabolite, P95-13C,d3. Iloperidone is an atypical antipsychotic, and its

metabolites are crucial for understanding its pharmacokinetics and overall pharmacological

profile. The inclusion of a stable isotope-labeled internal standard is essential for quantitative

bioanalytical studies.

Commercial Availability
Iloperidone metabolite P95, isotopically labeled with carbon-13 and deuterium (P95-13C,d3), is

available from specialized chemical suppliers for research and development purposes. The

compound is typically supplied in solid form and is offered in various quantities.
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Supplier Product Name Catalog Number Availability

Clinivex
Iloperidone-13C-d3

Metabolite P95
Not specified

In stock (10mg, 50mg,

100mg)[1]

BOC Sciences
Iloperidone-d3

metabolite P95
Not specified Inquire for price

Simson Pharma

Limited

Iloperidone-D3

metabolite P95
Not specified In stock

Physicochemical and Technical Data
The stable isotope-labeled P95 metabolite is intended for use as an internal standard in

quantitative analysis, such as mass spectrometry-based assays. Below is a summary of its key

technical data.

Property Value Source

Product Name
Iloperidone metabolite P95-

13C,d3
Immunomart

Molecular Formula C22 13CH22D3FN2O5 Immunomart[2]

Molecular Weight 432.46 Immunomart[2]

CAS Number 2747914-96-9 Immunomart[2]

Solubility 10 mM in DMSO Immunomart[2]

Storage -20°C Cayman Chemical

Purity ≥98% (for unlabeled P95) Cayman Chemical

Formulation A solid Cayman Chemical

Biological Activity and Pharmacokinetics of
Iloperidone Metabolite P95
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Iloperidone metabolite P95 is one of the two major metabolites of Iloperidone in humans. It is

formed through hydroxylation mediated by the CYP2D6 enzyme. Unlike the parent drug and

the other major metabolite (P88), P95 does not readily cross the blood-brain barrier and is

therefore not expected to contribute to the central therapeutic effects of Iloperidone. However,

its peripheral activity may be relevant to the side-effect profile of the drug.

Receptor Binding Profile
The unlabeled form of Iloperidone metabolite P95 has been characterized for its binding affinity

to various neurotransmitter receptors. This information is critical for understanding its potential

off-target effects.

Receptor Mean Ki (nM) Source

Serotonin 5-HT2A 7.08
Cayman Chemical,

Biomol.com

α1-Adrenergic 21.38
Cayman Chemical,

Biomol.com

α2B-Adrenergic 83.18
Cayman Chemical,

Biomol.com

α2C-Adrenergic 47.86
Cayman Chemical,

Biomol.com

Experimental Protocols
While a specific, detailed experimental protocol for Iloperidone metabolite P95-13C,d3 is not

publicly available, its primary use is as an internal standard in bioanalytical methods, such as

liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the pharmacokinetic

analysis of Iloperidone and its metabolites. Below is a representative workflow for such an

application.

General Workflow for LC-MS/MS Quantification of
Iloperidone and Metabolites in Plasma

LC-MS/MS Bioanalytical Workflow
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Radioligand Receptor Binding Assay
To determine the binding affinity (Ki) of unlabeled Iloperidone metabolite P95, a competitive

radioligand binding assay would be employed.

Assay Preparation

Incubation

Separation

Detection & Analysis

Prepare membranes from cells
expressing the target receptor

Incubate receptor membranes, radioligand,
and test compound together

Select a suitable radioligand
with high affinity for the receptor

Prepare serial dilutions of
Iloperidone Metabolite P95

Rapidly filter the mixture to separate
bound from free radioligand

Wash filters to remove non-specifically
bound radioligand

Measure radioactivity on filters

Plot data and calculate IC50 and Ki values

Click to download full resolution via product page

Radioligand Receptor Binding Assay Workflow
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Metabolic Pathway of Iloperidone
Iloperidone is extensively metabolized in the liver, primarily by CYP2D6 and CYP3A4 enzymes,

as well as through carbonyl reduction. This results in the formation of two major metabolites,

P88 and P95.

Iloperidone

Metabolite P88
(Active) Carbonyl Reduction 

Metabolite P95
(Peripherally Active)

 CYP2D6
(Hydroxylation) 

Click to download full resolution via product page

Main Metabolic Pathways of Iloperidone

Signaling Context
Iloperidone's therapeutic effect is believed to be mediated through its antagonist activity at

dopamine D2 and serotonin 5-HT2A receptors. While metabolite P95 does not cross the blood-

brain barrier, it does interact with 5-HT2A and adrenergic receptors peripherally.

Central Nervous System (CNS)
Periphery

Iloperidone
(Parent Drug)
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Serotonin 5-HT2A
Receptor
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Metabolite P95

Serotonin 5-HT2A
Receptor

Binds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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